Cas no 856851-48-4 (2-Chloro-5-ethoxypyridine)

• Product Name: 2-Chloro-5-ethoxypyridine
• CAS No: 856851-48-4
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD09835252
• CID: 1040214
• PubChem ID: 23437036
• Update Time: 2025-06-08

2-Chloro-5-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethoxypyridine
• 2-chloranyl-5-ethoxy-pyridine
• PubChem6218
• Z5197
• ST24022152
• A841407
• DTXSID10634113
• AKOS006281189
• 2-chloro-5-ethoxy-pyridine
• SCHEMBL1390547
• DS-2574
• EN300-73350
• FT-0653826
• 856851-48-4
• MFCD09835252
• CS-0151447
• DB-076397

• MDL： MFCD09835252
• Inchi： 1S/C7H8ClNO/c1-2-10-6-3-4-7(8)9-5-6/h3-5H,2H2,1H3
• InChI Key： JFVNXBTYLCBJFU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OCC

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 2.13370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-ethoxypyridine

Recent Advances in the Application of 2-Chloro-5-ethoxypyridine (CAS: 856851-48-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-ethoxypyridine (CAS: 856851-48-4) is a key intermediate and building block in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its versatility in medicinal chemistry, where it serves as a precursor for the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding the applications, synthetic methodologies, and biological activities associated with this compound.

One of the most significant advancements involves the use of 2-Chloro-5-ethoxypyridine in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and inflammatory diseases. Researchers have successfully incorporated this compound into the scaffold of selective kinase inhibitors, demonstrating promising in vitro and in vivo efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of JAK2 inhibitors using 2-Chloro-5-ethoxypyridine as a key intermediate, showing potent activity against myeloproliferative disorders.

In addition to its role in kinase inhibitor development, 2-Chloro-5-ethoxypyridine has been utilized in the synthesis of antiviral agents. Recent research has explored its potential in targeting viral polymerases, with notable success against RNA viruses. A study in Bioorganic & Medicinal Chemistry Letters (2024) detailed the optimization of pyridine-based analogs, including derivatives of 2-Chloro-5-ethoxypyridine, which exhibited significant inhibitory effects against SARS-CoV-2 replication in cell-based assays.

The compound's synthetic utility extends beyond pharmaceuticals. In agrochemical research, 2-Chloro-5-ethoxypyridine has been employed to develop novel pesticides with improved selectivity and environmental safety. A 2024 patent application highlighted its incorporation into a new class of neonicotinoid analogs, which demonstrated reduced toxicity to pollinators while maintaining high efficacy against target pests. This innovation addresses growing concerns about the ecological impact of traditional pesticides.

Methodological advancements in the synthesis of 2-Chloro-5-ethoxypyridine have also been reported. Recent publications describe more efficient and sustainable routes for its production, including catalytic processes that minimize waste and improve yield. For example, a green chemistry approach using palladium-catalyzed cross-coupling reactions was reported in Advanced Synthesis & Catalysis (2023), offering a scalable and environmentally friendly alternative to traditional methods.

In conclusion, 2-Chloro-5-ethoxypyridine (CAS: 856851-48-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, supported by ongoing innovations in synthetic methodologies. Future research is expected to further explore its potential in addressing unmet medical needs and sustainable agricultural practices.